Cas no 1804361-79-2 (Ethyl 4-iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetate)

Ethyl 4-iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetate is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure features a trifluoromethoxy group, enhancing lipophilicity and metabolic stability, while the iodo substituent provides a reactive site for further functionalization via cross-coupling reactions. The ethoxycarbonylmethyl group at the 2-position offers additional flexibility for derivatization. This compound is particularly valuable in medicinal chemistry for constructing bioactive molecules due to its electron-withdrawing and steric effects, which can influence binding affinity and selectivity. Its well-defined reactivity profile makes it a useful intermediate in the development of advanced heterocyclic compounds.

Ethyl 4-iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetate structure

1804361-79-2 structure

Product Name:Ethyl 4-iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetate

CAS No:1804361-79-2

MF:C₁₁H₁₁F₃INO₄

MW:405.109026193619

CID:4833790

Update Time:2025-05-20

Ethyl 4-iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetate
- Inchi： 1S/C11H11F3INO4/c1-3-19-9(17)5-7-10(20-11(12,13)14)6(15)4-8(16-7)18-2/h4H,3,5H2,1-2H3
- InChI Key： BDBGPJLGKFDDAE-UHFFFAOYSA-N
- SMILES： IC1C=C(N=C(C=1OC(F)(F)F)CC(=O)OCC)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 329
XLogP3: 3.2
Topological Polar Surface Area: 57.6

Ethyl 4-iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029093544-1g	Ethyl 4-iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetate	1804361-79-2	97%	1g	$1,534.70	2022-04-02

Ethyl 4-iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetate Related Literature

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Additional information on Ethyl 4-iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetate

Comprehensive Overview of Ethyl 4-iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804361-79-2)

Ethyl 4-iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804361-79-2) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining iodo, methoxy, and trifluoromethoxy functional groups, making it a valuable intermediate in synthetic chemistry. Its ethyl acetate moiety further enhances its reactivity, enabling diverse transformations in drug discovery and material science.

The growing interest in heterocyclic compounds like Ethyl 4-iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetate stems from their role in developing novel bioactive molecules. Researchers are increasingly exploring its potential in catalysis, medicinal chemistry, and crop protection, aligning with trends in sustainable agriculture and precision medicine. Its CAS No. 1804361-79-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic perspective, the iodo-substituted pyridine core of this compound offers versatile cross-coupling opportunities, such as Suzuki-Miyaura or Sonogashira reactions. These properties are pivotal for constructing complex architectures in small-molecule therapeutics. Additionally, the trifluoromethoxy group contributes to enhanced metabolic stability, a key consideration in drug design.

Environmental and regulatory factors also drive interest in Ethyl 4-iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetate. As industries shift toward green chemistry, its efficient synthesis and minimal ecological impact are under scrutiny. Optimized protocols for this compound are often discussed in forums on sustainable synthesis and atom economy.

In analytical chemistry, CAS No. 1804361-79-2 is characterized by techniques like NMR, HPLC, and mass spectrometry. These methods ensure purity and validate its utility in high-value applications. The compound’s spectral data is a frequent query among chemists, highlighting its technical importance.

Future research on Ethyl 4-iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-acetate may focus on scaling production via continuous flow chemistry or exploring its structure-activity relationships in drug candidates. Its intersection with AI-driven molecular modeling also presents exciting avenues for innovation.